Cas no 1805549-23-8 (Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate
• CAS No: 1805549-23-8
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4894992
• Update Time: 2025-05-22

Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate

• Inchi： 1S/C9H7BrF2INO2/c1-16-9(15)7-5(2-10)14-3-4(13)6(7)8(11)12/h3,8H,2H2,1H3
• InChI Key： DKLKGCPGSSAHJS-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CBr)C(C(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate

Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate: A Comprehensive Overview

The compound Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate (CAS No. 1805549-23-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring system, which is substituted with multiple functional groups, including a methyl ester, a bromomethyl group, a difluoromethyl group, and an iodine atom. These substituents confer unique chemical properties and reactivity, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate in drug discovery and development. The presence of the iodine atom at the 5-position of the pyridine ring introduces significant electronic effects, which can influence the compound's interaction with biological systems. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents and neuroprotective drugs. The bromomethyl group at the 2-position adds to the compound's versatility, enabling it to participate in nucleophilic substitution reactions, which are crucial in organic synthesis.

The difluoromethyl group at the 4-position of the pyridine ring contributes to the compound's stability and lipophilicity, making it an attractive candidate for use in drug delivery systems. Recent advancements in fluorination techniques have allowed for more efficient synthesis of this group, enhancing its applicability in medicinal chemistry. Moreover, the methyl ester at the 3-position plays a critical role in modulating the compound's solubility and bioavailability, which are essential factors in drug design.

From a synthetic perspective, Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate is typically synthesized through multi-step processes involving halogenation, fluorination, and esterification reactions. These methods have been optimized to ensure high yields and purity levels. The synthesis begins with the preparation of the pyridine ring system, followed by selective substitution at specific positions to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline these processes.

In terms of applications, this compound has shown promise in materials science as well. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a building block for constructing advanced materials with tailored electronic properties. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored extensively.

Despite its numerous advantages, handling Methyl 2-(bromomethyl)-4-(difluoromethyl)-5-iodopyridine-3-carboxylate requires careful consideration due to its chemical reactivity and potential hazards. Proper safety protocols must be followed during synthesis and handling to minimize risks associated with exposure or accidental release.

In conclusion, Methyl 2-(bromomethyl)-4-(difluoromethyliodopyridine-3-carboxylate (CAS No. 1805549-23-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.